Cas no 1805538-11-7 (Ethyl 4-(difluoromethyl)-6-hydroxy-3-iodopyridine-2-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-6-hydroxy-3-iodopyridine-2-acetate
• CAS No: 1805538-11-7
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4805475
• Update Time: 2025-05-23

Ethyl 4-(difluoromethyl)-6-hydroxy-3-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-hydroxy-3-iodopyridine-2-acetate

• Inchi： 1S/C10H10F2INO3/c1-2-17-8(16)4-6-9(13)5(10(11)12)3-7(15)14-6/h3,10H,2,4H2,1H3,(H,14,15)
• InChI Key： FGZYSBJCDGHRCV-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(NC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-(difluoromethyl)-6-hydroxy-3-iodopyridine-2-acetate

Ethyl 4-(difluoromethyl)-6-hydroxy-3-iodopyridine-2-acetate: A Comprehensive Overview

Ethyl 4-(difluoromethyl)-6-hydroxy-3-iodopyridine-2-acetate, with the CAS number 1805538-11-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and an iodine atom. The acetate ester group further enhances its chemical versatility, making it a valuable substrate for various synthetic and analytical applications.

The synthesis of Ethyl 4-(difluoromethyl)-6-hydroxy-3-iodopyridine-2-acetate involves a series of precise reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Its structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and electronic properties.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of the iodine atom in the pyridine ring makes it an ideal candidate for Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for forming biaryl bonds. This property has been exploited in the creation of novel bioactive molecules with potential anticancer and antibacterial activities. Recent studies have demonstrated that derivatives of this compound exhibit selective inhibition against certain enzymes involved in cellular signaling pathways.

In addition to its role in medicinal chemistry, Ethyl 4-(difluoromethyl)-6-hydroxy-3-iodopyridine-2-acetate has found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of new catalysts for industrial processes. For instance, researchers have reported its effectiveness in facilitating the oxidation of alcohols to ketones under mild conditions, a reaction that is critical in the synthesis of fine chemicals.

The electronic properties of this compound have also been explored for potential applications in optoelectronics. The pyridine ring, being an electron-deficient aromatic system, can act as an acceptor moiety in donor-acceptor conjugated systems. Recent theoretical studies using density functional theory (DFT) have revealed that this compound exhibits favorable charge transport characteristics, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

From an environmental perspective, the biodegradability and toxicity of Ethyl 4-(difluoromethyl)-6-hydroxy-3-iodopyridine-2-acetate have been assessed to ensure its safe handling and disposal. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic pathways, reducing its environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Ethyl 4-(difluoromethyl)-6-hydroxy-3-iodopyridine-2-acetate (CAS No: 1805538-11-7) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and material science applications, positions it as a key player in future research and development endeavors.